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Compound of Interest

Compound Name: Ferrous gluconate dihydrate

Cat. No.: B1197025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal decomposition pathway of

ferrous gluconate dihydrate (Fe(C₆H₁₁O₇)₂·2H₂O), a widely used iron supplement. A

thorough understanding of its thermal behavior is critical for ensuring drug stability, optimizing

manufacturing processes, and guaranteeing product quality. This document synthesizes

findings from thermogravimetric analysis (TGA), differential thermal analysis (DTA), and

differential scanning calorimetry (DSC) to elucidate the multi-step degradation process, identify

intermediate products, and characterize the final residue.

Thermal Decomposition Pathway
The thermal decomposition of ferrous gluconate dihydrate is a sequential process involving

dehydration followed by the oxidative decomposition of the anhydrous gluconate complex. The

pathway is significantly influenced by the atmospheric conditions, with notable differences

observed in static air, dynamic air, and inert (nitrogen) atmospheres.

The decomposition process can be summarized in the following key stages:

Dehydration: The initial stage involves the loss of the two molecules of water of hydration.

This is an endothermic process that typically occurs in the temperature range of 40°C to

140°C.[1]
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Oxidative Decomposition of Anhydrous Ferrous Gluconate: Following dehydration, the

anhydrous ferrous gluconate undergoes a complex, multi-step oxidative decomposition. This

exothermic phase is characterized by several overlapping mass loss events and the

evolution of gaseous byproducts.

Formation of Intermediate Iron Oxides: As the organic gluconate moiety decomposes,

various intermediate iron oxides are formed. Under different atmospheric conditions,

intermediates such as ferrous oxide (FeO), magnetite (Fe₃O₄), and maghemite (γ-Fe₂O₃)

have been identified.[1][2]

Formation of the Final Product: The ultimate product of the thermal decomposition under

most conditions is the stable hematite (α-Fe₂O₃).[1][2]

The following diagram illustrates the logical progression of the thermal decomposition of

ferrous gluconate dihydrate.
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Thermal Decomposition Pathway of Ferrous Gluconate Dihydrate.

Quantitative Analysis of Thermal Decomposition
The following tables summarize the key quantitative data obtained from thermogravimetric and

differential thermal analyses of ferrous gluconate dihydrate under different atmospheric

conditions.

Table 1: Thermal Decomposition Events in Static Air
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Temperature
Range (°C)

DTA Peak (°C) DTG Peak (°C) Mass Loss (%)
Associated
Event

40 - 140
~108

(endothermic)
108 Loss of 2 H₂O Dehydration

140 - 478
220, 293, 350,

421 (exothermic)
Broad peaks Continuous

Oxidative

decomposition of

anhydrous

gluconate

> 478 - - Stable
Formation of α-

Fe₂O₃

Data synthesized from multiple sources indicating a continuous mass loss up to the final

product formation.[1]

Table 2: Thermal Decomposition Events in Dynamic Air

Temperature
Range (°C)

DTA Peak (°C) DTG Peak (°C)
Intermediate
Products

Final Product

Not specified
282, 336, 402

(exothermic)
178, 265 Not specified α-Fe₂O₃

140 - 478
220, 293, 350,

421 (exothermic)
Similar to DTA

Fe₃O₄ and γ-

Fe₂O₃ at 350°C

α-Fe₂O₃ at

421°C

Studies in dynamic air show the formation of mixed-phase intermediates before the final

conversion to α-Fe₂O₃.[1]

Table 3: Thermal Decomposition Events in Dynamic Nitrogen
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Temperature Range
(°C)

DTA Peak (°C) DTG Peak (°C) Associated Event

Not specified
95 (endothermic), 155

(shoulder)
80, 185 Dehydration

160 - 220 210 (exothermic) 275

Formation of a mixture

of FeO and anhydrous

gluconate

> 220
320, 395 (shoulder),

440 (exothermic)
360, 415

Further decomposition

to α-Fe₂O₃

Under an inert atmosphere, the initial decomposition leads to the formation of FeO before

subsequent oxidation.[1]

Experimental Protocols
The data presented in this guide were derived from standard thermoanalytical techniques. The

general methodologies are outlined below.

Simultaneous Thermogravimetric and Differential
Thermal Analysis (TG-DTA)

Instrumentation: A simultaneous thermal analyzer (e.g., Netzsch instrument) is employed to

concurrently measure mass loss (TG) and temperature differences (DTA) as a function of

temperature.

Sample Preparation: A precisely weighed sample of ferrous gluconate dihydrate (typically

5-10 mg) is placed in an appropriate crucible (e.g., alumina or platinum).

Heating Program: The sample is heated from ambient temperature to a final temperature

(e.g., 1000°C) at a constant heating rate, commonly 10°C/min.[1]

Atmosphere: The experiment is conducted under a controlled atmosphere, which can be

static air, dynamic air (with a specified flow rate, e.g., 100 mL/min), or an inert gas like

dynamic dry nitrogen (100 mL/min).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://magneticliquid.narod.ru/autority_2/103.pdf
https://www.benchchem.com/product/b1197025?utm_src=pdf-body
https://magneticliquid.narod.ru/autority_2/103.pdf
https://magneticliquid.narod.ru/autority_2/103.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The resulting TG curve provides information on mass loss as a function of

temperature, while the DTA curve indicates endothermic or exothermic events. The

derivative of the TG curve (DTG) shows the rate of mass change, with peaks corresponding

to the temperatures of maximum decomposition rates.

Differential Scanning Calorimetry (DSC)
Instrumentation: A differential scanning calorimeter (e.g., DuPont Instruments) is used to

measure the heat flow to or from a sample as it is heated, cooled, or held at a constant

temperature.

Sample Preparation: A small, accurately weighed sample (around 10 mg) is hermetically

sealed in an aluminum pan.[2][3]

Heating Program: The sample is heated over a specified temperature range (e.g., 20-340°C)

at a constant scanning rate, such as 10°C/min.[2][3]

Data Analysis: The DSC thermogram plots heat flow against temperature. Endothermic

peaks represent processes that absorb heat (e.g., dehydration, melting), while exothermic

peaks indicate heat-releasing processes (e.g., oxidative decomposition).[4]

The following diagram illustrates a generalized experimental workflow for the thermal analysis

of ferrous gluconate dihydrate.
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Experimental Workflow
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Generalized Experimental Workflow for Thermal Analysis.

Conclusion
The thermal decomposition of ferrous gluconate dihydrate is a well-defined, multi-stage

process that is highly dependent on the surrounding atmosphere. The initial dehydration is

followed by a complex oxidative decomposition of the anhydrous salt, leading to the formation

of various iron oxide intermediates and culminating in the formation of stable α-Fe₂O₃. The

quantitative data and experimental protocols detailed in this guide provide a comprehensive

framework for researchers and professionals involved in the development and quality control of

pharmaceutical products containing ferrous gluconate. A thorough understanding of these

thermal properties is essential for predicting the stability and ensuring the efficacy of this

important iron supplement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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